Cas no 2137092-94-3 (tert-butyl N-(1S)-1-(3-bromo-4-methoxyphenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(3-bromo-4-methoxyphenyl)-3-oxopropylcarbamate
• CAS No: 2137092-94-3
• MF: C₁₅H₂₀BrNO₄
• MW: 358.227603912354
• CID: 6411769
• PubChem ID: 165873866
• Update Time: 2025-06-13

tert-butyl N-(1S)-1-(3-bromo-4-methoxyphenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(3-bromo-4-methoxyphenyl)-3-oxopropylcarbamate
• 2137092-94-3
• tert-butyl N-[(1S)-1-(3-bromo-4-methoxyphenyl)-3-oxopropyl]carbamate
• EN300-1163743

• Inchi： 1S/C15H20BrNO4/c1-15(2,3)21-14(19)17-12(7-8-18)10-5-6-13(20-4)11(16)9-10/h5-6,8-9,12H,7H2,1-4H3,(H,17,19)/t12-/m0/s1
• InChI Key： ZSMMSXOYADAMQB-LBPRGKRZSA-N
• SMILES： BrC1=C(C=CC(=C1)[C@H](CC=O)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 357.05757g/mol
• Monoisotopic Mass: 357.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-(1S)-1-(3-bromo-4-methoxyphenyl)-3-oxopropylcarbamate

Comprehensive Overview of tert-butyl N-(1S)-1-(3-bromo-4-methoxyphenyl)-3-oxopropylcarbamate (CAS No. 2137092-94-3)

tert-butyl N-(1S)-1-(3-bromo-4-methoxyphenyl)-3-oxopropylcarbamate (CAS No. 2137092-94-3) is a specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. This compound, characterized by its bromo-methoxyphenyl moiety and carbamate protection group, has garnered significant attention due to its role in constructing complex molecular architectures. Researchers and industry professionals frequently search for its synthetic applications, stereoselective properties, and scalability in drug development pipelines.

The structural uniqueness of tert-butyl N-(1S)-1-(3-bromo-4-methoxyphenyl)-3-oxopropylcarbamate lies in its asymmetric carbon center and functional group diversity, making it a versatile building block for API (Active Pharmaceutical Ingredient) synthesis. Recent trends highlight its relevance in targeted drug delivery systems and small-molecule inhibitors, aligning with the growing demand for precision medicine. Keywords such as "chiral synthesis optimization", "brominated aromatic intermediates", and "carbamate protecting group strategies" are frequently associated with this compound in scientific literature and patent filings.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) group in this compound offers robust protection for amines during multi-step reactions, a feature highly valued in peptide chemistry and heterocycle formation. The 3-bromo-4-methoxyphenyl segment further enables cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig, addressing the need for C-C bond formation in modern catalysis. These attributes resonate with current industry focuses on green chemistry and atom-economical processes.

Analytical characterization of CAS No. 2137092-94-3 typically involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry to verify its enantiomeric purity—a critical parameter for regulatory compliance in drug development. Discussions around quality control protocols and stability studies for this compound frequently appear in pharmaceutical forums, reflecting its importance in GMP manufacturing environments.

Emerging applications of this intermediate include its use in kinase inhibitor scaffolds and neuroprotective agent research, areas experiencing rapid growth due to advancements in cancer therapeutics and neurodegenerative disease studies. The compound's structural modularity allows derivatization at multiple sites, answering frequent search queries about "modifiable chiral templates" and "structure-activity relationship (SAR) exploration" in medicinal chemistry.

Supply chain considerations for tert-butyl N-(1S)-1-(3-bromo-4-methoxyphenyl)-3-oxopropylcarbamate emphasize custom synthesis options and kilogram-scale production capabilities, addressing industry needs for reliable sourcing. Recent publications have also explored its potential in continuous flow chemistry setups, aligning with the pharmaceutical sector's push toward process intensification and sustainable manufacturing practices.

In summary, CAS No. 2137092-94-3 represents a sophisticated tool for synthetic chemists, bridging fundamental research and industrial applications. Its continued relevance is ensured by ongoing investigations into stereocontrolled synthesis, bioconjugation techniques, and therapeutic molecule design—areas dominating contemporary chemical innovation discussions.